4-(5-Amino-3-tert-butyl-1H-pyrazol-1-yl)benzonitrile

• IUPAC Name: 4-(5-amino-3-tert-butylpyrazol-1-yl)benzonitrile
• InChI: InChI=1S/C14H16N4/c1-14(2,3)12-8-13(16)18(17-12)11-6-4-10(9-15)5-7-11/h4-8H,16H2,1-3H3
• InChI Key: ALJFYWSGNLOTKI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C(=C1)N)C2=CC=C(C=C2)C#N
• Molecular Formula: C14H16N4
• Molecular Weight: 240.30 g/mol

Description

Molecular Structure Analysis

The molecular formula of “4-(5-Amino-3-tert-butyl-1H-pyrazol-1-yl)benzonitrile” is C14H16N4. The molecular weight is 240.3. For the hydrochloride version of this compound, the molecular formula is C14H17ClN4 and the molecular weight is 276.77.

Scientific Research Applications

Antibiotic Development

• Ceftolozane Synthesis : 4-(5-Amino-3-tert-butyl-1H-pyrazol-1-yl)benzonitrile serves as a crucial intermediate in the synthesis of ceftolozane, a fifth-generation cephalosporin antibiotic. .

Anti-Inflammatory Agents

• PDE4 Inhibition : Researchers have explored pyrazole derivatives as effective phosphodiesterase 4 (PDE4) inhibitors for treating inflammatory diseases. .

Versatile Intermediates

• Synthetic Building Blocks : 4-(5-Amino-3-tert-butyl-1H-pyrazol-1-yl)benzonitrile serves as a versatile intermediate for synthesizing other valuable pyrazole derivatives. .

Chemical Biology

• Functional Group Transformations : Researchers have utilized this compound in one-pot reductive amination reactions to generate N-(5-pyrazolyl)imine intermediates. .

Medicinal Chemistry

• Targeting Enzymes and Receptors : The unique pyrazole scaffold in this compound makes it an attractive starting point for designing enzyme inhibitors or receptor modulators. .

Materials Science

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Synthesis routes and methods I

Procedure details

The title compound was prepared (85% yield) in the same manner as described for 5-tert-butyl-2-(4-nitro-phenyl)-2H-pyrazol-3-ylamine, replacing 4-nitrophenylhydrazine with 4-cyanophenylhydrazine. MS LC-MS [M+H]+=241, RT=2.39 min.

Synthesis routes and methods II

Procedure details

A flask was charged with 4-hydrazinylbenzonitrile hydrochloride (0.70 g, 3.8 mmol.), 4,4-dimethyl-3-oxopentanenitrile (0.48 g, 3.8 mmol) and MeOH and the reaction was heated at refluxed overnight. The reaction was cooled, and the solids which formed upon cooling were filtered off and discarded. Additional solids formed upon further standing (product) along with product material in solution. The solution containing, the solids was concentrated to yield 0.75 g of solid product (92%). MS M+1 (241).

Synthesis routes and methods III

Procedure details

A cream suspension of 4-cyanophenylhydrazine hydrochloride (1.70 g, 10.0 mmol) and 4,4-dimethyl-3-oxopentanenitrile (1.31 g, 10.5 mmol) in EtOH (25 mL) was stirred at reflux for 4 h, then at RT for 64 h, and again at reflux for 24 h. The solution was cooled to RT, concentrated in vacuo, and partitioned between water (50 mL) and EtOAc (75 mL). The organics were washed with brine (50 mL), dried (Na2SO4), filtered and concentrated in vacuo to leave an orange solid (2.28 g, 95%). LCMS (Method 3): Rt 3.45 min, m/z 241 [MH+].

Synthesis routes and methods IV

Procedure details

Using the procedure described in Example 308A Step 1, to a solution of 4,4-dimethyl-3-oxopentanenitrile (1 g, 7.99 mmol) in anhydrous EtOH (55 ml) was added 4-cyanophenyl hydrazine hydrochloride (473 mg, 3.3 mmol) and the reaction mixture was heated at 80° C. overnight. The residue was purified by silica gel chromatography (DCM/EtOAc 40%) to afford 4-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)benzonitrile (350 mg, 18%) as a solid. 1H NMR (300 MHz, CDCl3) δ 1.3 (s, 9H), 3.75 (brs, 2H), 7.72 (d, J=8.7 Hz, 2H), 7.83 (d, J=8.7 Hz, 2H); LC-MS (ESI) m/z 241 (M+H)+.